Cas no 41094-03-5 (1H-Cyclohepta[c]furan-1,6(3H)-dione,5,8-dihydroxy-)

• Product Name: 1H-Cyclohepta[c]furan-1,6(3H)-dione,5,8-dihydroxy-
• CAS No: 41094-03-5
• MF: C₉H₆O₅
• MW: 194.140943050385
• CID: 334985
• Update Time: 2024-02-29

1H-Cyclohepta[c]furan-1,6(3H)-dione,5,8-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclohepta[c]furan-1,6(3H)-dione,5,8-dihydroxy-
• 5,8-Dihydroxy-1H-cyclohepta[c]furan-1,6(3H)-dione
• Stipitalide
• 1H-Cyclohepta[c]furan-1,6(3H)-dione, 5,8-dihydroxy-

• Inchi： 1S/C9H6O5/c10-5-1-4-3-14-9(13)8(4)7(12)2-6(5)11/h1-2,12H,3H2,(H,10,11)
• InChI Key： FZWZZYUAWYMFBS-UHFFFAOYSA-N
• SMILES： O1CC2C=C(O)C(=O)C=C(O)C=2C1=O

Computed Properties

• Exact Mass: 194.022
• Monoisotopic Mass: 194.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 532.5±50.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones